N,N'-biscinnamal-4,4'-methylene dianiline

• Molecular Formula: C31H26N2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-[4-[[4-(cinnamylideneamino)phenyl]methyl]phenyl]-3-phenylprop-2-en-1-imine
• InChI: InChI=1S/C31H26N2/c1-3-9-26(10-4-1)13-7-23-32-30-19-15-28(16-20-30)25-29-17-21-31(22-18-29)33-24-8-14-27-11-5-2-6-12-27/h1-24H,25H2
• InChI Key: VEPYLJPVFMGBKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=NC2=CC=C(C=C2)CC3=CC=C(C=C3)N=CC=CC4=CC=CC=C4

Description

N,N'-biscinnamal-4,4'-methylene dianiline is a useful research compound. Its molecular formula is C31H26N2 and its molecular weight is 426.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 198.2 g (1 mole) of 4,4'-methylene dianiline in 2000 ml of ethanol was added a solution of 277.6 g (2.1 moles) of transcinnamaldehyde in 500 ml of ethanol over a 2 minute period. Immediately an exothermic reaction ensued and within 2 minutes the reaction mixture set up to a yellow solid. An additional 1000 ml of ethanol was added, the reaction mixture was heated at reflux for 1 hour with stirring, and then cooled to room temperature. The product was filtered and dried in vacuum at room temperature, yielding 402.5 g (94% of theory) of N,N'-biscinnamal-4,4'-methylene dianiline, m.p. 162.5°-163.5°C.